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Compound of Interest

Compound Name: Methyl valerate

Cat. No.: B166316 Get Quote

Methyl valerate, a flammable liquid and potential skin sensitizer, requires careful handling to

ensure laboratory safety.[1] Adherence to proper personal protective equipment (PPE)

protocols and operational plans is critical for minimizing risks to researchers and the

environment. This guide provides essential, immediate safety and logistical information for the

handling and disposal of Methyl valerate.

Essential Personal Protective Equipment (PPE)
When handling Methyl valerate, the following PPE is mandatory to prevent exposure and

ensure personal safety.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be appropriate for larger

quantities or splash risks.[2]

Protects against accidental

splashes which could cause

eye irritation.

Hand Protection

Chemical-resistant gloves,

such as butyl-rubber, tested

according to EN 374.[1][3]

Prevents skin contact, which

can lead to allergic skin

reactions.[1] Gloves should be

inspected before use and

disposed of properly after

handling.[3]

Body Protection

Laboratory coat and close-toed

footwear. For larger scale

operations, flame-retardant

and antistatic protective

clothing may be necessary.[2]

[3]

Minimizes skin exposure and

protects against spills.

Respiratory Protection

A NIOSH- or CEN-certified

respirator should be used

when engineering controls

such as fume hoods are

insufficient to maintain low

airborne concentrations.[2][4]

Methyl valerate vapors can be

harmful if inhaled.[3][5]

Operational Plan for Handling Methyl Valerate
A systematic approach to handling Methyl valerate is crucial for safety. The following step-by-

step operational plan outlines the procedures for preparation, use, and disposal.

1. Preparation:

Ventilation: Always handle Methyl valerate in a well-ventilated area, preferably within a

chemical fume hood.[1][5]
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Ignition Sources: Before handling, ensure the work area is free of heat, sparks, open flames,

and other ignition sources.[1][6] "No smoking" policies must be strictly enforced.[1]

Equipment: Use only non-sparking tools and explosion-proof electrical equipment.[1][5]

Ensure that containers and receiving equipment are properly grounded and bonded to

prevent static discharge.[1][5]

PPE: Don the appropriate PPE as specified in the table above.

2. Handling and Use:

Container Handling: Keep the Methyl valerate container tightly closed when not in use.[1]

Opened containers must be carefully resealed and stored upright to prevent leakage.[3]

Personal Hygiene: Avoid breathing vapors, mist, or gas.[5] Do not eat, drink, or smoke in

work areas.[1] Wash hands thoroughly after handling.[1]

Spill Preparedness: Have a spill kit readily available. In case of a small spill, remove all

ignition sources and use an inert absorbent material (e.g., sand, earth) to contain and collect

the spill.[3][7]

3. Disposal Plan:

Waste Collection: Collect surplus and non-recyclable Methyl valerate in its original container

or a suitable, labeled waste container. Do not mix with other waste.[3][8]

Container Disposal: Handle uncleaned, empty containers as you would the product itself, as

they may contain flammable residual vapors.[3][5]

Licensed Disposal: Dispose of the waste material through a licensed disposal company in

accordance with local, state, and federal regulations.[3][8] Do not release into the

environment, as it is harmful to aquatic life.[1]

Physical and Chemical Properties of Methyl Valerate
Understanding the properties of Methyl valerate is key to safe handling and storage.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemos.de/import/data/msds/GB_en/624-24-8-A0025453-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC415050250&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/624-24-8-A0025453-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/624-24-8-A0025453-GB-en.pdf
https://www.synerzine.com/docs/sds/W1359%20SDS%20(US-English).pdf
https://www.chemos.de/import/data/msds/GB_en/624-24-8-A0025453-GB-en.pdf
https://www.synerzine.com/docs/sds/W1359%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b166316?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/624-24-8-A0025453-GB-en.pdf
https://www.chemicalbook.com/msds/methyl-valerate.pdf
https://www.synerzine.com/docs/sds/W1359%20SDS%20(US-English).pdf
https://www.chemos.de/import/data/msds/GB_en/624-24-8-A0025453-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/624-24-8-A0025453-GB-en.pdf
https://www.chemicalbook.com/msds/methyl-valerate.pdf
https://cameochemicals.noaa.gov/chemical/20706
https://www.benchchem.com/product/b166316?utm_src=pdf-body
https://www.chemicalbook.com/msds/methyl-valerate.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/94560?userType=undefined
https://www.chemicalbook.com/msds/methyl-valerate.pdf
https://www.synerzine.com/docs/sds/W1359%20SDS%20(US-English).pdf
https://www.chemicalbook.com/msds/methyl-valerate.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/94560?userType=undefined
https://www.chemos.de/import/data/msds/GB_en/624-24-8-A0025453-GB-en.pdf
https://www.benchchem.com/product/b166316?utm_src=pdf-body
https://www.benchchem.com/product/b166316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Physical State Liquid[6]

Appearance Colorless[6]

Boiling Point 126 °C / 258.8 °F[6]

Flash Point 29 °C / 84.2 °F[6]

Specific Gravity 0.890[6]

Vapor Density 4.00[6]

Solubility in Water Insoluble[6][7]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Methyl valerate,

from initial preparation to final disposal.
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Caption: A workflow diagram for the safe handling of Methyl valerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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